Cas no 2411267-05-3 (4-(Difluoromethoxy)-2-fluorophenyl fluoranesulfonate)

• Product Name: 4-(Difluoromethoxy)-2-fluorophenyl fluoranesulfonate
• CAS No: 2411267-05-3
• MF: C₇H₄F₄O₄S
• MW: 260.162875175476
• CID: 5465118
• Update Time: 2025-08-05

4-(Difluoromethoxy)-2-fluorophenyl fluoranesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-2-fluorophenyl fluoranesulfonate
• Z3919187050
• 4-(Difluoromethoxy)-2-fluorophenyl fluoranesulfonate

• Inchi： 1S/C7H4F4O4S/c8-5-3-4(14-7(9)10)1-2-6(5)15-16(11,12)13/h1-3,7H
• InChI Key： OCDWAYFYEHTPQJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1F)OC(F)F)F

Computed Properties

• Exact Mass: 259.97664243 g/mol
• Monoisotopic Mass: 259.97664243 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61
• Molecular Weight: 260.16

Additional information on 4-(Difluoromethoxy)-2-fluorophenyl fluoranesulfonate

4-(Difluoromethoxy)-2-fluorophenyl Fluoranesulfonate: A Comprehensive Overview

The compound 4-(Difluoromethoxy)-2-fluorophenyl Fluoranesulfonate (CAS No. 2411267-05-3) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorane sulfonate group attached to a substituted phenyl ring. The phenyl ring itself is substituted with a difluoromethoxy group at the para position and a fluorine atom at the meta position, making it a versatile molecule for diverse chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery, material science, and advanced organic synthesis. The fluorane sulfonate group, in particular, has been shown to exhibit unique electronic properties that make it an ideal candidate for use in semiconducting materials and optoelectronic devices.

The difluoromethoxy substituent on the phenyl ring plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern enhances the molecule's stability under various reaction conditions while maintaining its reactivity for specific transformations. Recent studies have demonstrated that this compound can serve as an effective precursor for the synthesis of advanced polymers and high-performance materials, particularly in the field of organic electronics.

In terms of biological applications, 4-(Difluoromethoxy)-2-fluorophenyl Fluoranesulfonate has shown potential as a bioisostere in medicinal chemistry. Its ability to mimic natural bioactive molecules while offering improved pharmacokinetic properties makes it a valuable tool in drug design. Researchers have explored its use in developing novel antibiotics and anticancer agents, with promising results reported in preclinical studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the formation of the phenyl ring substituents through directed metallation techniques and the subsequent attachment of the fluorane sulfonate group via nucleophilic aromatic substitution. These steps are critical for maintaining the integrity of the molecule's structure, which is essential for its desired properties.

From an environmental perspective, recent studies have focused on understanding the biodegradation pathways of 4-(Difluoromethoxy)-2-fluorophenyl Fluoranesulfonate. Researchers have identified specific microbial strains capable of breaking down this compound under controlled conditions, offering insights into its environmental impact and potential for sustainable chemical production.

In conclusion, 4-(Difluoromethoxy)-2-fluorophenyl Fluoranesulfonate (CAS No. 2411267-05-3) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within chemistry and materials science.